3-cyclopropanecarbonyl-4H-1,2,4-triazole
Overview
Description
3-cyclopropanecarbonyl-4H-1,2,4-triazole, also known as cyclopropyl (4H-1,2,4-triazol-3-yl)methanone, is a unique heterocyclic compound . It has a molecular weight of 137.14 . The compound is typically stored at room temperature and is available in powder form .
Synthesis Analysis
The synthesis of 1,2,4-triazole-containing scaffolds, such as 3-cyclopropanecarbonyl-4H-1,2,4-triazole, has been a subject of interest in recent years . Various methods have been reported for the formation of these scaffolds . For instance, triflic anhydride activation followed by microwave-induced cyclodehydration enables a one-pot synthesis of 3,4,5-trisubstituted 1,2,4-triazoles from secondary amides and hydrazides .Molecular Structure Analysis
The molecular structure of 3-cyclopropanecarbonyl-4H-1,2,4-triazole is characterized by three nitrogen atoms and two carbon atoms . The InChI code for this compound is 1S/C6H7N3O/c10-5(4-1-2-4)6-7-3-8-9-6/h3-4H,1-2H2,(H,7,8,9) .Chemical Reactions Analysis
The 1,2,4-triazole moiety, such as that in 3-cyclopropanecarbonyl-4H-1,2,4-triazole, is shown to be a useful directing group for Ru-catalyzed C-H arylation . This suggests that the compound can participate in various chemical reactions, particularly those involving the formation of C-H bonds .Physical And Chemical Properties Analysis
3-cyclopropanecarbonyl-4H-1,2,4-triazole is a powder that is stored at room temperature . The compound has a molecular weight of 137.14 .Scientific Research Applications
Pharmaceutical Chemistry
1,2,4-Triazole-containing scaffolds are present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against cancer cells, microbes, and various types of diseases in the human body .
Agrochemistry
Triazoles are used in agrochemistry for their properties as plant growth regulators. An example is paclobutrazol which helps to manage plant size and improve drought resistance .
Material Sciences
Due to their unique structure and properties, triazoles find applications in material sciences. They can be used in the synthesis of polymers or coatings with specific characteristics .
Organic Catalysts
Triazoles can act as organic catalysts due to their ability to participate in hydrogen-bonding and dipole interactions with various substrates .
Antifungal Drugs
Some triazoles serve as core structures for antifungal drugs such as fluconazole and itraconazole which are crucial in treating fungal infections .
Coordination Chemistry
Triazolate is a common bridging ligand in coordination chemistry, which means it can be used to create complex structures with metals .
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 3-cyclopropanecarbonyl-4H-1,2,4-triazole are currently unknown. This compound belongs to the 1,2,4-triazole class, which has been linked to a variety of pharmacological actions . .
Mode of Action
The exact mode of action of 3-cyclopropanecarbonyl-4H-1,2,4-triazole is not well-studied. As a member of the 1,2,4-triazole class, it may share similar mechanisms with other compounds in this class. These mechanisms often involve interactions with biological targets that lead to changes in cellular processes .
properties
IUPAC Name |
cyclopropyl(1H-1,2,4-triazol-5-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7N3O/c10-5(4-1-2-4)6-7-3-8-9-6/h3-4H,1-2H2,(H,7,8,9) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QGIJRWRTXXNAEV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)C2=NC=NN2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
137.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-cyclopropanecarbonyl-4H-1,2,4-triazole | |
CAS RN |
1494921-98-0 |
Source
|
| Record name | 3-cyclopropanecarbonyl-4H-1,2,4-triazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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